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Compound of Interest

Compound Name: 7-Hydroxyquinoline

Cat. No.: B1418103

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals like 7-Hydroxyquinoline is paramount. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to foster a secure
laboratory environment.

Hazard Identification and Classification

7-Hydroxyquinoline is considered a hazardous chemical.[1] It is classified as an irritant and
can be harmful if swallowed, in contact with skin, or inhaled.[2] It is known to cause skin and
serious eye irritation, and may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to minimize exposure risk. The following table
summarizes the recommended PPE for handling 7-Hydroxyquinoline.
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Protection Type Minimum Requirement Recommended for

Tightly fitting safety goggles or
chemical safety glasses with
side-shields as described by
OSHA's eye and face
Eye/Face Protection protection regulations in 29 All handling procedures.
CFR 1910.133 or European
Standard EN166.[1][3] A face
shield may be necessary when

there is a splash hazard.

Chemical-resistant, impervious
) gloves (e.g., nitrile rubber).[3] )
Hand Protection ) All handling procedures.
[4] Gloves should be inspected

for integrity before use.

Laboratory coat.[4] For larger
quantities or potential for
) ] significant exposure, wear ]
Skin and Body Protection ) ) ] All handling procedures.
appropriate protective clothing

to prevent skin exposure.[1][3]

[4]

Use only in a well-ventilated
area, preferably a certified
chemical fume hood.[4] If
dusts are generated and a o ] )
_ _ Weighing, transferring solids,
) ) fume hood is not available, a
Respiratory Protection and any procedure that may
NIOSH/MSHA or European
Standard EN 149 approved

respirator with appropriate

generate dust.

particulate filters is required.[1]

[3]4]

Quantitative Data

While specific occupational exposure limits for 7-Hydroxyquinoline have not been established
by major regulatory bodies, other physical and chemical properties are important for safe
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handling.[1]
Property Value
Appearance Beige solid[1]
Molecular Formula C9 H7 N O[1]
Molecular Weight 145.16 g/mol
Melting Point/Range 239 - 244 °C 1 462.2 - 471.2 °F[1]
Boiling Point/Range No data available
Solubility No data available

Operational and Disposal Plans

Step-by-Step Handling Protocol:
e Pre-Handling:
o Obtain and thoroughly read the Safety Data Sheet (SDS) for 7-Hydroxyquinoline.

o Ensure a chemical fume hood is operational and an emergency eyewash station and
safety shower are accessible.[1][4]

o Don all required PPE as specified in the table above.
e Handling the Chemical:

o Conduct all work that involves open handling of the solid or its solutions within a chemical
fume hood to ensure adequate ventilation.[1]

o Avoid contact with skin and eyes.[1] Do not breathe dust.[1]

o Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink, or
smoke when using this product.[1]

e Storage:
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[e]

Store in a dry, cool, and well-ventilated place.[1][3]

o

Keep the container tightly closed when not in use.[1][3]

[¢]

Store locked up.[1]

[¢]

Incompatible materials include strong oxidizing agents and strong acids.[1]
Disposal Plan:

» All waste materials, including empty containers, contaminated PPE, and cleanup materials,
must be considered hazardous waste.[4]

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][5]

Emergency Procedures

Situation First-Aid Measures

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1]
In case of Eye Contact ]

Remove contact lenses if present and easy to

do.[1] Seek immediate medical attention.[1][3]

Wash off immediately with plenty of soap and
) water while removing all contaminated clothing
In case of Skin Contact -
and shoes.[1][3] If skin irritation occurs, get

medical advice/attention.[1]

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1] If not

If Inhaled ) ) o o
breathing, give artificial respiration.[1] Call a
poison center or doctor if you feel unwell.[1]
Rinse mouth with water.[1] Do NOT induce

If Swallowed vomiting. Call a poison center or doctor if you

feel unwell.[1]
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Caption: Safe handling workflow for 7-Hydroxyquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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